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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B15571620 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Levoglucosan-13C6. The following procedures are designed for researchers, scientists, and

drug development professionals to ensure safe handling and compliance with standard

laboratory practices.

Key Principle: Stable Isotope vs. Radioactive Isotope

Levoglucosan-13C6 is labeled with Carbon-13, a stable, non-radioactive isotope of carbon.[1]

[2][3] Consequently, it does not require the specialized handling and disposal protocols

mandated for radioactive materials. The disposal procedures for compounds enriched with

stable isotopes are the same as those for the unenriched, or "unlabeled," materials.[1]

Therefore, Levoglucosan-13C6 should be managed as a standard chemical waste.

Essential Identification and Safety Data
Proper identification is the first step in safe disposal. The following table summarizes key data

for Levoglucosan-13C6.
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Property Data

Chemical Name
1,6-Anhydro-beta-D-glucose (levoglucosan) (U-

13C6, 98%)

Synonyms
1,6-Anhydro-β-D-glucopyranose-13C6;

Levoglucosan-13C6

Molecular Formula *C₆H₁₀O₅

Labeled CAS Number 1375293-81-4[4]

Unlabeled CAS Number 498-07-7

Appearance Beige Solid

Primary Hazard

Not considered hazardous by the 2012 OSHA

Hazard Communication Standard (29 CFR

1910.1200).

Storage Conditions
Store at room temperature away from light and

moisture.

Incompatibilities Oxidizing agents.

Disposal Decision Workflow
The following diagram outlines the logical steps for determining the correct disposal pathway

for laboratory chemical waste, including Levoglucosan-13C6.
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1. Identify Waste Chemical

Is the compound
 a radioactive isotope?

Follow Institutional
 Radioactive Waste Protocol

Yes

Treat as Standard
 Chemical Waste

No
(e.g., Levoglucosan-13C6)

2. Consult Safety Data Sheet (SDS)

3. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Transfer Waste to a
 Labeled, Sealed Container

5. Store in Designated
 Satellite Accumulation Area

6. Arrange for Pickup by
 EHS or Certified Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for Levoglucosan-13C6 and other lab chemicals.
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Step-by-Step Disposal Protocol
Follow these procedural steps to ensure the safe and compliant disposal of Levoglucosan-
13C6.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical waste, equip yourself with the appropriate PPE as specified in

the Safety Data Sheet.

Hand Protection: Wear suitable protective gloves.

Eye Protection: Wear safety glasses with side shields or goggles.

Body Protection: Wear a lab coat or other protective clothing.

Step 2: Containment and Collection
Collect the Levoglucosan-13C6 waste in a suitable container.

For Solids: Carefully sweep up the solid material and place it into a designated waste

container. Avoid actions that create dust.

For Solutions: Collect aqueous or solvent solutions in a compatible, leak-proof container. Do

not pour Levoglucosan waste down the drain.

Container Choice: Use a container that is compatible with the chemical. Empty chemical

bottles can often be reused for waste collection, provided the original label is fully obscured

and a new waste tag is affixed.

Step 3: Labeling
Properly label the waste container. This is critical for safe handling by your institution's

environmental health and safety (EHS) team or disposal vendor.

Use a Chemical Waste Tag: Complete all sections of the tag.

Identify Contents: Clearly write "Waste Levoglucosan-13C6" and list any solvents or other

chemicals mixed with it, including percentages. Do not use abbreviations or formulas.
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Date the Container: Note the date when the first waste is added to the container.

Step 4: Storage
Store the sealed waste container in a designated and properly managed area while awaiting

pickup.

Satellite Accumulation Area (SAA): All laboratories that generate hazardous waste must have

a designated SAA.

Segregation: Store the waste container away from incompatible materials, such as strong

oxidizing agents. Acids and bases should be stored separately.

Secure Storage: Ensure the container is securely closed and stored in a location where it will

not be knocked over. Do not store waste containers in public hallways.

Step 5: Final Disposal
Arrange for the removal of the chemical waste from your laboratory.

Contact EHS: Follow your institution's specific procedures for waste pickup. This typically

involves contacting the Environmental Health & Safety (EHS) department or an equivalent

office.

Certified Vendor: The disposal of chemical waste must be handled by appropriately trained

personnel and certified companies in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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